Cas no 878969-60-9 ((7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)(3-chlorophenyl)methanone)

• Product Name: (7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)(3-chlorophenyl)methanone
• CAS No: 878969-60-9
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• CID: 3102347
• PubChem ID: 5200232
• Update Time: 2025-05-19

(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)(3-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)(3-chlorophenyl)methanone
• (7-Amino-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(3-chlorophenyl)methanone
• 878969-60-9
• CS-0322157
• (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(3-chlorophenyl)methanone
• STK206367
• AKOS001760444
• 7-(3-CHLOROBENZOYL)-2,3-DIHYDRO-1,4-BENZODIOXIN-6-AMINE

• Inchi： 1S/C15H12ClNO3/c16-10-3-1-2-9(6-10)15(18)11-7-13-14(8-12(11)17)20-5-4-19-13/h1-3,6-8H,4-5,17H2
• InChI Key： ATWIELKPPZVBKS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C(=CC2=C(C=1)OCCO2)N)=O

Computed Properties

• Exact Mass: 289.0505709Da
• Monoisotopic Mass: 289.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.6Ų

Additional information on (7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)(3-chlorophenyl)methanone

Exploring the Compound CAS No 878969-60-9: (7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)(3-chlorophenyl)methanone

The compound CAS No 878969-60-9, known as (7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)(3-chlorophenyl)methanone, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science.

Benzodioxin derivatives have been extensively studied for their diverse biological activities. The benzodioxin ring system in this compound contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such structures in modulating enzyme activities and receptor interactions, which are critical in therapeutic drug design.

The presence of the 3-chlorophenyl group introduces additional complexity to the molecule's properties. Chlorine substitution is known to enhance lipophilicity and improve bioavailability, which are desirable traits in pharmaceutical compounds. This feature has been leveraged in recent research to develop more effective drug candidates with improved pharmacokinetic profiles.

One of the most exciting aspects of this compound is its potential in antimicrobial applications. Emerging research suggests that certain benzodioxin derivatives exhibit potent activity against multidrug-resistant pathogens, a critical area of focus in modern medicine. The combination of the benzodioxin ring and the 3-chlorophenyl group may synergistically enhance these antimicrobial properties.

Furthermore, the amino group at position 7 of the benzodioxin ring adds another layer of functionality to this compound. Amino groups are often involved in hydrogen bonding and can serve as sites for further functionalization, enabling the creation of more complex molecular architectures. This versatility makes the compound a valuable building block in organic synthesis.

Recent advancements in computational chemistry have allowed researchers to predict the bioavailability and metabolism of this compound with greater accuracy. These studies are crucial for understanding how the compound interacts with biological systems and for optimizing its therapeutic potential.

In conclusion, CAS No 878969-60-9 represents a promising molecule with a wealth of opportunities for further exploration. Its unique structure, combined with recent research findings, positions it as a key player in the development of novel pharmaceuticals and advanced materials.